N-(8-methyl-1-propyl-1H-pyrazolo[3,4-b]quinolin-3-yl)isonicotinamide

• IUPAC Name: N-(8-methyl-1-propylpyrazolo[3,4-b]quinolin-3-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C20H19N5O/c1-3-11-25-19-16(12-15-6-4-5-13(2)17(15)22-19)18(24-25)23-20(26)14-7-9-21-10-8-14/h4-10,12H,3,11H2,1-2H3,(H,23,24,26)
• InChI Key: KLTCCSWRTXRKBQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)C4=CC=NC=C4)C
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

1H-Pyrazolo[3,4-b]quinolines are a group of heterocyclic compounds that have been the subject of research for over 100 years. They are composed of a pyrazole and a quinoline fragment. The parent structure can be modified with a number of substituents that can greatly influence the physical, photophysical, and biological properties.

Synthesis Analysis

The main methods of synthesis for 1H-pyrazolo[3,4-b]quinolines include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H has also been introduced.

Molecular Structure Analysis

The molecular structure of 1H-pyrazolo[3,4-b]quinolines consists of a three-membered azaheterocyclic system composed of a pyrazole and a quinoline fragment. The parent structure can be modified with a number of substituents.

Chemical Reactions Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines involves various chemical reactions, including Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-pyrazolo[3,4-b]quinolines can be greatly influenced by the substituents attached to the parent structure.

Future Directions

1H-pyrazolo[3,4-b]quinolines continue to be a subject of research due to their potential applications as fluorescent sensors and biologically active compounds. Future research may focus on exploring new synthetic methods and understanding their biological activities.